Cas no 390357-70-7 (9H-Xanthene-9-carboxylic acid, (3Z)-3-hexenyl ester)

• Product name: 9H-Xanthene-9-carboxylic acid, (3Z)-3-hexenyl ester
• CAS No: 390357-70-7
• MF: C₂₀H₂₀O₃
• MW: 308.371006011963
• CID: 1504095

9H-Xanthene-9-carboxylic acid, (3Z)-3-hexenyl ester Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthene-9-carboxylic acid, (3Z)-3-hexenyl ester
• 9H-Xanthene-9-carboxylic acid, (3Z)-3-hexen-1-yl ester

• Inchi： 1S/C20H20O3/c1-2-3-4-9-14-22-20(21)19-15-10-5-7-12-17(15)23-18-13-8-6-11-16(18)19/h3-8,10-13,19H,2,9,14H2,1H3/b4-3-
• InChI Key： IFVKQKBIEQOQBA-ARJAWSKDSA-N
• SMILES： C1(C(OCC/C=C\CC)=O)C2=C(C=CC=C2)OC2=C1C=CC=C2

Computed Properties

• Exact Mass: 308.1413

Experimental Properties

• Density: 1.138±0.06 g/cm3(Predicted)
• Boiling Point: 414.9±45.0 °C(Predicted)
• PSA: 35.53